Cas no 2006844-14-8 (3-(2-methylidenebutyl)oxane-3-carbaldehyde)

• Product Name: 3-(2-methylidenebutyl)oxane-3-carbaldehyde
• CAS No: 2006844-14-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6147883
• PubChem ID: 165603726
• Update Time: 2025-07-01

3-(2-methylidenebutyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylidenebutyl)oxane-3-carbaldehyde
• 2006844-14-8
• EN300-1621671

• Inchi： 1S/C11H18O2/c1-3-10(2)7-11(8-12)5-4-6-13-9-11/h8H,2-7,9H2,1H3
• InChI Key： GGDMPLDTGXJWNA-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CC(=C)CC

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-methylidenebutyl)oxane-3-carbaldehyde

Introduction to 3-(2-methylidenebutyl)oxane-3-carbaldehyde (CAS No. 2006844-14-8)

3-(2-methylidenebutyl)oxane-3-carbaldehyde, identified by the chemical identifier CAS No. 2006844-14-8, is a compound of significant interest in the field of organic synthesis and pharmaceutical chemistry. This molecule, featuring a unique oxane ring substituted with an aldehyde group and a 2-methylidenebutyl side chain, has garnered attention due to its structural complexity and potential applications in the development of novel bioactive molecules.

The structural framework of 3-(2-methylidenebutyl)oxane-3-carbaldehyde incorporates a five-membered heterocyclic ring, known as an oxane, which is commonly found in various natural products and pharmaceutical intermediates. The presence of the aldehyde functionality at the 3-position of the oxane ring enhances its reactivity, making it a valuable building block for further chemical transformations. The 2-methylidenebutyl side chain introduces additional steric and electronic features, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of oxane-based compounds due to their unique structural properties and potential biological activities. Oxanes have been shown to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The aldehyde group in 3-(2-methylidenebutyl)oxane-3-carbaldehyde provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological profiles.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of the oxane ring and the aldehyde functionality creates a scaffold that can mimic natural products and bioactive molecules. This has led to investigations into its use as a precursor for synthesizing novel therapeutic agents. For instance, researchers have explored its utility in generating derivatives that target specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of 3-(2-methylidenebutyl)oxane-3-carbaldehyde in medicinal chemistry. Researchers have demonstrated its ability to serve as a key intermediate in the synthesis of small molecules that exhibit inhibitory activity against various therapeutic targets. These studies have focused on leveraging the reactivity of the aldehyde group to form covalent bonds with biological molecules, thereby enhancing drug efficacy and selectivity.

The 2-methylidenebutyl side chain in 3-(2-methylidenebutyl)oxane-3-carbaldehyde plays a crucial role in determining its pharmacokinetic properties. This substituent can influence solubility, metabolic stability, and binding affinity, making it an important factor to consider during drug design. By modulating the length and branching of this side chain, chemists can fine-tune the properties of derived compounds to optimize their biological activity.

Advances in synthetic methodologies have further expanded the potential applications of 3-(2-methylidenebutyl)oxane-3-carbaldehyde. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of complex oxane derivatives. These methods have opened new avenues for exploring the structural diversity of bioactive molecules derived from this scaffold.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on oxane-based compounds. The versatility of 3-(2-methylidenebutyl)oxane-3-carbaldehyde as a building block has made it a valuable asset in drug discovery pipelines. Its ability to undergo diverse chemical transformations while maintaining structural integrity has positioned it as a promising candidate for developing next-generation therapeutics.

In conclusion, 3-(2-methylidenebutyl)oxane-3-carbaldehyde (CAS No. 2006844-14-8) represents a fascinating compound with significant potential in organic synthesis and pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive scaffold for generating novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents.